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Compound of Interest

Compound Name: A71623

Cat. No.: B1666408

The proper disposal of A71623, a potent and selective CCK-A full agonist peptide, is critical for
maintaining laboratory safety, ensuring regulatory compliance, and protecting the environment.
As this compound is intended for research use only, all waste generated during its handling and
experimentation must be managed as hazardous chemical waste. Adherence to the following
step-by-step disposal protocol is essential for researchers, scientists, and drug development
professionals.

Immediate Safety and Handling

Before beginning any work with A71623, a thorough risk assessment should be conducted,
considering its biological activity and chemical properties. All personnel handling this peptide
must be trained in standard laboratory safety protocols and be equipped with appropriate
Personal Protective Equipment (PPE), including lab coats, safety goggles, and nitrile gloves.

Waste Categorization and Segregation

Effective waste management begins with proper segregation at the source of generation. All
waste streams containing A71623 must be clearly identified and separated to prevent
accidental mixing of incompatible materials.

Table 1: A71623 Waste Stream Classification
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Waste Type Description

Unused or expired A71623 powder,

contaminated PPE (gloves, lab coats), weighing

Solid Chemical Waste

papers, and any other solid materials that have

come into direct contact with the peptide.

Solutions containing A71623, including

reconstituted solutions, experimental media, and

Liquid Chemical Waste

solvents used for cleaning contaminated

labware.

Contaminated needles, syringes, pipette tips,

Sharps Waste and broken glassware that have been in contact

with A71623.

Step-by-Step Disposal Protocol

1.

Solid Waste Management:

Collect all solid waste contaminated with A71623 in a designated, leak-proof, and clearly
labeled hazardous waste container.

The container label should include the words "Hazardous Waste," the full chemical name
"A71623," and any other identifiers required by your institution.

Store the sealed container in a designated satellite accumulation area within the laboratory,
away from general lab traffic.

. Liquid Waste Management:

Never dispose of liquid A71623 waste down the drain.[1][2]

Collect all aqueous and organic liquid waste containing A71623 in separate, dedicated, and
clearly labeled hazardous waste containers.[2]

Containers must be compatible with the chemical nature of the waste and be kept securely

closed when not in use.[3]
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e As with solid waste, liquid waste containers must be accurately labeled and stored in the
designated satellite accumulation area.

3. Sharps Waste Management:
e Place all contaminated sharps directly into a puncture-resistant sharps container.

e The sharps container must be clearly labeled as "Biohazardous Sharps" or "Chemical
Sharps" in accordance with your institution's guidelines.

» Do not overfill sharps containers.
4. Decontamination of Labware:
e Reusable labware that has come into contact with A71623 should be decontaminated.

e Rinse the labware with an appropriate solvent to remove peptide residues. The rinsate must
be collected and disposed of as liquid hazardous waste.

o After decontamination, the labware can be washed according to standard laboratory
procedures.

5. Professional Disposal:

» All hazardous waste must be disposed of through your institution's Environmental Health and
Safety (EHS) office or a licensed hazardous waste disposal company.[4]

» Follow your institution's specific procedures for requesting a hazardous waste pickup.

Experimental Workflow for A71623 Disposal

The following diagram outlines the decision-making process for the proper disposal of waste
generated from experiments involving A71623.
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A71623 Disposal Workflow
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A71623 Disposal Workflow

This procedural guidance is based on general best practices for laboratory chemical waste
management. It is imperative to consult your institution's specific waste disposal policies and
the Safety Data Sheet (SDS) for A71623, when available, for comprehensive safety and
handling information. Your institution's EHS office is the primary resource for any questions
regarding hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. ehrs.upenn.edu [ehrs.upenn.edu]

e 2. biovera.com.au [biovera.com.au]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1666408?utm_src=pdf-body-img
https://www.benchchem.com/product/b1666408?utm_src=pdf-body
https://www.benchchem.com/product/b1666408?utm_src=pdf-body
https://www.benchchem.com/product/b1666408?utm_src=pdf-custom-synthesis
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://biovera.com.au/research-insights/peptide-safety
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

« 3. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nim.nih.gov]

e 4. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of A71623].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666408#a71623-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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